Cas no 97-32-5 (Benzamide,4-methoxy-3-nitro-N-phenyl-)

Benzamide,4-methoxy-3-nitro-N-phenyl- structure
97-32-5 structure
Product Name:Benzamide,4-methoxy-3-nitro-N-phenyl-
CAS No:97-32-5
MF:C14H12N2O4
MW:272.256083488464
CID:805053
PubChem ID:7331
Update Time:2025-04-19

Benzamide,4-methoxy-3-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-methoxy-3-nitro-N-phenyl-
    • 3-NITRO-4-METHOXYBENZANILIDE
    • 3-NITRO-P-ANISANILIDE
    • 4-Methoxy-3-nitro-N-phenylbenzamide
    • W-109365
    • NCI60_004220
    • Benzamide, 4-methoxy-3-nitro-N-phenyl-
    • BRN 3397509
    • p-Anisanilide, 3-nitro-
    • Tox21_200743
    • NCGC00091837-02
    • YKOCPBMVMBUTAX-UHFFFAOYSA-N
    • CHEMBL1325964
    • 97-32-5
    • Z27782852
    • NSC 50649
    • NS00022913
    • CCRIS 5842
    • CAS-97-32-5
    • DTXSID7025558
    • DTXCID205558
    • NCGC00091837-01
    • NCGC00091837-03
    • 2-BROMOPROPIONICACIDTERT-BUTYLESTER
    • AKOS000371586
    • NSC50649
    • Oprea1_224729
    • SCHEMBL19034437
    • FT-0631501
    • NCGC00258297-01
    • NSC-50649
    • EINECS 202-572-9
    • 2-12-00-00258 (Beilstein Handbook Reference)
    • 4-Methoxy-3-nitrobenzanilide
    • Inchi: 1S/C14H12N2O4/c1-20-13-8-7-10(9-12(13)16(18)19)14(17)15-11-5-3-2-4-6-11/h2-9H,1H3,(H,15,17)
    • InChI Key: YKOCPBMVMBUTAX-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C(NC2C=CC=CC=2)=O)C=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.08
  • Monoisotopic Mass: 272.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.2A^2
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: Yellowish brown powder
  • Density: 1.2499 (rough estimate)
  • Boiling Point: 415.31°C (rough estimate)
  • Flash Point: 185°C
  • Refractive Index: 1.6180 (estimate)
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